Cas no 16435-04-4 (2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol)

2-Methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol is an organic compound featuring a hydrazone functional group, which confers reactivity and coordination properties useful in synthetic chemistry. Its structure combines a methoxy-substituted phenol core with a phenylhydrazone moiety, making it a versatile intermediate for the synthesis of dyes, coordination complexes, and pharmaceutical precursors. The compound’s conjugated system enhances its potential as a chelating agent for metal ions, while its phenolic group offers additional binding sites. Its stability under ambient conditions and well-defined reactivity profile make it suitable for applications in materials science and organic synthesis. The product is typically characterized by spectroscopic methods to ensure purity and structural integrity.
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol structure
16435-04-4 structure
Product name:2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
CAS No:16435-04-4
MF:C14H14N2O2
MW:242.273163318634
CID:1348309
PubChem ID:135684904

2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-hydroxy-3-methoxy-, phenylhydrazone
    • vanilline phenylhydrazone
    • 2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
    • SR-01000076259-1
    • 16435-04-4
    • MLS001194958
    • 2-methoxy-4-[(E)-(phenylhydrazinylidene)methyl]phenol
    • Vanillinphenylhydrazon
    • AKOS001263468
    • SR-01000076259
    • F0777-0279
    • 2-methoxy-4-[(E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
    • (E)-2-methoxy-4-((2-phenylhydrazono)methyl)phenol
    • SMR000554592
    • 4-hydroxy-3-methoxybenzaldehyde phenylhydrazone
    • Inchi: InChI=1S/C14H14N2O2/c1-18-14-9-11(7-8-13(14)17)10-15-16-12-5-3-2-4-6-12/h2-10,16-17H,1H3/b15-10+
    • InChI Key: BYJHTDOYXMLKFQ-XNTDXEJSSA-N
    • SMILES: COC1=C(C=CC(=C1)C=NNC2=CC=CC=C2)O

Computed Properties

  • Exact Mass: 242.105527694g/mol
  • Monoisotopic Mass: 242.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 53.8Ų

2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0777-0279-5mg
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
16435-04-4 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0777-0279-25mg
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
16435-04-4 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F0777-0279-4mg
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
16435-04-4 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0777-0279-3mg
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
16435-04-4 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0777-0279-15mg
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
16435-04-4 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0777-0279-2μmol
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
16435-04-4 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0777-0279-10mg
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
16435-04-4 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0777-0279-10μmol
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
16435-04-4 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0777-0279-5μmol
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
16435-04-4 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0777-0279-20μmol
2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol
16435-04-4 90%+
20μl
$79.0 2023-05-17

Additional information on 2-methoxy-4-[(1E)-(2-phenylhydrazin-1-ylidene)methyl]phenol

2-Methoxy-4-[ (1E)-(2-Phenylhydrazin-1-Ylidene)Methyl ]Phenol: A Comprehensive Overview

2-Methoxy-4-[ (1E)-(2-Phenylhydrazin-1-Ylidene)Methyl ]Phenol, also known by its CAS registry number CAS No. 16435-04-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenol moiety with a methoxy group and a hydrazone functionality. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and chemical synthesis.

The synthesis of 2-methoxy-4-[ (1E)-(2-phenylhydrazin-1-yldene)methyl ]phenol typically involves the condensation of a substituted phenol with a hydrazine derivative under appropriate conditions. Recent studies have explored the optimization of this synthesis to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements have not only improved the production efficiency but also reduced the environmental footprint associated with its manufacture.

One of the most promising areas of research involving this compound is its biological activity. Preliminary in vitro studies have demonstrated that 2-methoxy-4-[ (1E)-(2-phenylhydrazin-1-yldene)methyl ]phenol exhibits significant antioxidant properties, making it a potential candidate for anti-inflammatory and neuroprotective agents. Furthermore, recent investigations have highlighted its ability to modulate key cellular pathways involved in cancer progression, suggesting its potential as an anticancer therapeutic agent.

In addition to its biological applications, this compound has shown promise in material science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a building block for metalloorganic frameworks (MOFs) and other advanced materials. These materials hold potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of CAS No. 16435-04-4. Quantum mechanical calculations have revealed that the compound's electronic structure is highly sensitive to environmental factors, which could be exploited for designing stimuli-responsive materials. Moreover, molecular docking studies have identified potential binding sites on various proteins, further underscoring its therapeutic potential.

In conclusion, 2-methoxy-4-[ (1E)-(2-phenylhydrazin-1-yldene)methyl ]phenol, or CAS No. 16435-04-4, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a valuable tool in drug discovery, material science, and chemical innovation.

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